Cas no 1522687-41-7 (2,2,2-trifluoro-1-(quinolin-8-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(quinolin-8-yl)ethan-1-one
• CAS No: 1522687-41-7
• MF: C₁₁H₆F₃NO
• MW: 225.166653156281
• MDL: MFCD22085595
• CID: 5303579
• Update Time: 2025-08-02

2,2,2-trifluoro-1-(quinolin-8-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(quinolin-8-yl)ethan-1-one
• Ethanone, 2,2,2-trifluoro-1-(8-quinolinyl)-

• MDL： MFCD22085595
• Inchi： 1S/C11H6F3NO/c12-11(13,14)10(16)8-5-1-3-7-4-2-6-15-9(7)8/h1-6H
• InChI Key： RKCLHCXEHKBFOU-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C2C(=CC=C1)C=CC=N2)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2,2,2-trifluoro-1-(quinolin-8-yl)ethan-1-one

2,2,2-Trifluoro-1-(quinolin-8-yl)ethan-1-one

The compound 2,2,2-trifluoro-1-(quinolin-8-yl)ethan-1-one (CAS No. 1522687-41-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a quinoline moiety with a trifluoroacetyl group. The quinoline ring system is a well-known heterocyclic aromatic compound, while the trifluoroacetyl group introduces fluorine atoms, enhancing the molecule's electronic properties and reactivity.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery and material science. The integration of the trifluoroacetyl group into the quinoline framework has been shown to significantly influence the compound's physicochemical properties, such as solubility, stability, and bioavailability. These properties make 2,2,2-trifluoro-1-(quinolin-8-yl)ethan-1-one a promising candidate for applications in medicinal chemistry and advanced materials.

The synthesis of 2,2,2-trifluoro-1-(quinolin-8-yl)ethan-1-one involves a multi-step process that typically begins with the preparation of the quinoline derivative. This is followed by the introduction of the trifluoroacetyl group through a Friedel-Crafts acylation reaction or other suitable methods. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic systems and green chemistry have further enhanced the efficiency and sustainability of this synthesis pathway.

In terms of physical properties, 2,2,2-trifluoro-1-(quinolin-8-yl)ethan-1-one exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. The presence of fluorine atoms also contributes to its lipophilicity, making it suitable for applications where hydrophobic interactions are critical. Spectroscopic analyses, including UV-vis and NMR spectroscopy, have provided detailed insights into its electronic structure and conformational flexibility.

One of the most exciting areas of research involving quinoline derivatives is their application in photovoltaic materials. The combination of electron-withdrawing groups like the trifluoroacetyl moiety with the conjugated quinoline system has been shown to enhance light absorption and charge transport properties. Recent studies have demonstrated that 2,2,2-trifluoro-1-(quinolin-8-yl)ethan-1-one can serve as an efficient electron acceptor in organic solar cells, significantly improving device performance.

Beyond photovoltaics, quinalones like this compound are also being explored for their potential in antibacterial and antiviral therapies. The unique electronic environment created by the trifluoroacetyl group may enable interactions with specific biological targets, such as enzymes or viral proteins. Preclinical studies are currently underway to evaluate its efficacy against various pathogens and its safety profile in cellular models.

The environmental impact of quinalones is another area of growing interest. Fluorinated compounds often raise concerns regarding their persistence in ecosystems; however, recent research suggests that under certain conditions, quinalones can undergo biodegradation or photodegradation. Understanding these processes is crucial for assessing their long-term environmental safety and guiding sustainable practices in their production and use.

In conclusion, quinalones, particularly quinalone derivatives like 2,2,2-trifluoro-1-(quinolin-8-yl)ethanone (CAS No. 1522687417), represent a class of compounds with immense potential across multiple disciplines. From advancing renewable energy technologies to developing novel therapeutic agents, their versatility continues to inspire innovative research directions. As our understanding of their properties deepens and new applications emerge, this compound will undoubtedly play a pivotal role in shaping future scientific advancements.